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Compound of Interest

Compound Name: 4-Methyl-4-penten-1-OL

Cat. No.: B1583634 Get Quote

This technical guide provides a comprehensive overview of 4-Methyl-4-penten-1-ol, a valuable

intermediate in organic synthesis. The document details its chemical properties, experimental

protocols for its synthesis and analysis, and a logical workflow for its production and

characterization, tailored for researchers, scientists, and professionals in drug development.

Core Properties of 4-Methyl-4-penten-1-ol
4-Methyl-4-penten-1-ol, an unsaturated alcohol, possesses the chemical formula C6H12O.[1]

[2] Its molecular structure consists of a five-carbon chain with a methyl group and a double

bond at the fourth carbon position, and a hydroxyl group at the first position.

Property Value

Molecular Formula C6H12O[1][2]

Molecular Weight 100.16 g/mol [2][3]

IUPAC Name 4-methylpent-4-en-1-ol

CAS Number 22508-64-1[1]

Appearance Colorless liquid[1]

Boiling Point Approximately 140-142 °C[1]

Density Approximately 0.814 g/mL[1]

Solubility Soluble in water and organic solvents[1]
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Synthetic and Analytical Workflow
The following diagram illustrates a typical workflow for the synthesis and subsequent analysis

of 4-Methyl-4-penten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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